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Compound of Interest

Compound Name: Lauroyl methyl beta-alanine

CAS No.: 21539-57-1

Cat. No.: B8642449

Get Quote

Executive Summary
N-acyl amino acid surfactants (NAAS) are critical components in modern pharmaceutical

formulations, lipid nanoparticles, and advanced cosmetic delivery systems due to their

biocompatibility and mildness. Among these, Lauroyl methyl

-alanine (also known as N-Lauroyl-N-methyl-

-alanine) is highly valued for its unique physicochemical profile [1].

To ensure formulation integrity and patent compliance, rigorous spectroscopic confirmation is

required to differentiate Lauroyl methyl

-alanine from structurally similar, commercially available alternatives like Lauroyl sarcosine (a
glycine derivative) and Lauroyl

-alanine (lacking the N-methyl group). This guide provides an authoritative, causality-driven
framework for FT-IR and NMR analysis, equipping analytical scientists with self-validating
protocols to definitively confirm molecular identity.
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Structural & Performance Comparison
Before executing spectroscopic analysis, it is essential to understand why we differentiate

these molecules and how their structural nuances dictate their physical behavior:

Lauroyl Methyl

-Alanine (Target): A tertiary amide built on a

-amino acid backbone. The strategic inclusion of the N-methyl group eliminates
intermolecular hydrogen bonding typical of secondary amides, significantly lowering the
Krafft temperature and enhancing aqueous solubility [2]. The extra methylene unit in the

-alanine backbone provides a larger polar headgroup spacing, altering micellar packing
parameters.

Lauroyl Sarcosine (Alternative 1): A tertiary amide built on an

-amino acid (glycine) backbone. It features tighter headgroup packing and a slightly lower
critical micelle concentration (CMC), leading to a different rheological profile.

Lauroyl

-Alanine (Alternative 2): A secondary amide. The presence of the N-H bond allows for strong
intermolecular hydrogen bonding, leading to higher Krafft points, distinct phase behaviors,
and spontaneous vesicle formation in water [3].

Analytical Workflow Logic
The analytical differentiation relies on two primary structural nodes: determining the substitution

degree of the amide nitrogen (differentiating tertiary vs. secondary amides via IR) and mapping

the carbon chain length of the amino acid backbone (differentiating

vs.

amino acids via

H NMR splitting patterns).
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Diagnostic workflow using FT-IR and NMR to differentiate Lauroyl methyl β-alanine from

analogs.

Spectroscopic Profiling & Causality
FT-IR Spectroscopic Profiling
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Expert Insight: FT-IR is the frontline tool for establishing the degree of amide substitution.

Secondary amides (like Lauroyl

-alanine) exhibit a strong N-H stretching band at ~3300 cm⁻¹ and an Amide II band (N-H
bending coupled with C-N stretching) at ~1550 cm⁻¹. Because Lauroyl methyl

-alanine is a tertiary amide, it inherently lacks the N-H bond. Consequently, the N-H stretch and
Amide II bands are entirely absent. Furthermore, the Amide I band (C=O stretch) in tertiary
amides typically shifts to a slightly lower frequency (~1630–1650 cm⁻¹) compared to secondary
amides due to the electron-donating effect of the N-methyl group.

Functional Group
Lauroyl Methyl

-Alanine
Lauroyl Sarcosine

Lauroyl

-Alanine

O-H Stretch (Acid)
3300–2500 cm⁻¹

(Broad)

3300–2500 cm⁻¹

(Broad)

3300–2500 cm⁻¹

(Broad)

N-H Stretch (Amide) Absent Absent
~3300 cm⁻¹ (Sharp

peak over O-H)

C=O Stretch (Acid) ~1720 cm⁻¹ ~1720 cm⁻¹ ~1720 cm⁻¹

C=O Stretch (Amide I) ~1640 cm⁻¹ ~1640 cm⁻¹ ~1620 cm⁻¹

Amide II (N-H Bend) Absent Absent ~1550 cm⁻¹

H NMR Spectroscopic Profiling
Expert Insight: While IR confirms the tertiary amide,

H NMR resolves the amino acid backbone. The critical differentiator between Lauroyl methyl

-alanine and Lauroyl sarcosine is the multiplicity of the protons adjacent to the nitrogen (N-
CH₂). In sarcosine (an

-amino acid), the N-CH₂ is adjacent to a carbonyl with no neighboring protons, resulting in a
singlet at ~4.0 ppm. In

-alanine, the N-CH₂ is adjacent to another methylene group (-CH₂-COOH), resulting in a triplet
at ~3.6 ppm.
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The Rotamer Phenomenon: A hallmark of tertiary amides like Lauroyl methyl

-alanine is restricted rotation around the C-N amide bond due to its partial double-bond
character [4]. At room temperature, this hindered rotation results in two distinct conformational
isomers (cis and trans rotamers) that exchange slowly on the NMR timescale. Consequently,
the N-CH₃ and N-CH₂ signals will appear "split" or duplicated (e.g., N-CH₃ shows two singlets
at ~2.85 ppm and ~3.00 ppm). Novice analysts often misinterpret this as an impurity;
recognizing this is a critical marker of analytical expertise.

Proton Assignment
Lauroyl Methyl

-Alanine (CDCl₃)
Lauroyl Sarcosine (CDCl₃)

Terminal CH₃ (Lauryl) 0.88 ppm (t, 3H) 0.88 ppm (t, 3H)

Aliphatic Chain (Lauryl) 1.25 ppm (m, 16H) 1.25 ppm (m, 16H)

CH₂-C=O (Lauryl) 2.30 ppm (t, 2H) 2.30 ppm (t, 2H)

CH₂-COOH (Backbone) 2.60 ppm (t, 2H) N/A

N-CH₃
2.85 & 3.00 ppm (s, 3H,

rotamers)

2.95 & 3.10 ppm (s, 3H,

rotamers)

N-CH₂ (Backbone)
3.60 ppm (t, 2H, split by

rotamers)

4.05 ppm (s, 2H, split by

rotamers)

Self-Validating Experimental Protocols
Protocol 1: ATR FT-IR Analysis
Self-Validation Mechanism: This protocol includes a real-time atmospheric suppression step to

ensure that ambient water vapor does not artificially mimic an N-H stretch, preventing false

positives for secondary amides.

Preparation: Clean the diamond ATR crystal with LC-MS grade isopropanol and allow it to

dry completely.

Background Collection: Collect a background spectrum (minimum 32 scans, 4 cm⁻¹

resolution). Validation Step: The baseline must be flat with no residual peaks above 0.001

absorbance units in the 3500-3000 cm⁻¹ region.
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Sample Application: Apply 2-3 mg of Lauroyl methyl

-alanine (free acid form) directly onto the crystal. Apply uniform pressure using the anvil to
ensure optical contact.

Acquisition: Scan from 4000 to 400 cm⁻¹.

Data Interpretation: Verify the presence of the aliphatic C-H stretches (2920, 2850 cm⁻¹) to

confirm adequate sample contact. Confirm the absolute absence of a sharp peak at 3300

cm⁻¹ and 1550 cm⁻¹ to validate the tertiary amide structure.

Protocol 2: Variable-Temperature (VT) H NMR Analysis
Self-Validation Mechanism: To definitively prove that the split peaks at ~3.0 ppm are rotamers

and not chemical impurities, this protocol employs Variable-Temperature (VT) NMR. As thermal

energy increases, the rotation rate exceeds the NMR timescale, causing the peaks to coalesce.

Sample Preparation: Dissolve 15 mg of Lauroyl methyl

-alanine in 0.6 mL of DMSO-

. Note: DMSO is used instead of CDCl₃ to safely allow for higher heating temperatures
without solvent boiling. Transfer to a standard 5 mm NMR tube.

Room Temperature Acquisition (298K): Acquire a standard

H NMR spectrum (e.g., 400 MHz, 16 scans). Note the duplicated signals for the N-CH₃ and
N-CH₂ protons.

VT Heating: Gradually increase the probe temperature to 353K (80°C). Allow the sample to

equilibrate thermally for 10 minutes.

High-Temperature Acquisition (353K): Re-acquire the

H NMR spectrum under identical acquisition parameters.

Validation Step: Observe the N-CH₃ signals. If the two singlets coalesce into a single, sharp,

time-averaged singlet, the initial splitting is definitively confirmed as rotameric isomerism.

This directly validates the purity and structural identity of the tertiary amide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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